cis-Vitamin K1 cis-Vitamin K1
Brand Name: Vulcanchem
CAS No.: 16033-41-3
VCID: VC21127125
InChI: InChI=1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20-/t23-,24-/m1/s1
SMILES: CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCCC(C)CCCC(C)CCCC(C)C
Molecular Formula: C31H46O2
Molecular Weight: 450.7 g/mol

cis-Vitamin K1

CAS No.: 16033-41-3

Cat. No.: VC21127125

Molecular Formula: C31H46O2

Molecular Weight: 450.7 g/mol

* For research use only. Not for human or veterinary use.

cis-Vitamin K1 - 16033-41-3

Specification

CAS No. 16033-41-3
Molecular Formula C31H46O2
Molecular Weight 450.7 g/mol
IUPAC Name 2-methyl-3-[(Z,7R,11R)-3,7,11,15-tetramethylhexadec-2-enyl]naphthalene-1,4-dione
Standard InChI InChI=1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20-/t23-,24-/m1/s1
Standard InChI Key MBWXNTAXLNYFJB-ODDKJFTJSA-N
Isomeric SMILES CC1=C(C(=O)C2=CC=CC=C2C1=O)C/C=C(/C)\CCC[C@H](C)CCC[C@H](C)CCCC(C)C
SMILES CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCCC(C)CCCC(C)CCCC(C)C
Canonical SMILES CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCCC(C)CCCC(C)CCCC(C)C

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